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Compound of Interest

Compound Name: 1-Methyluric Acid-d3

Cat. No.: B562926

For researchers, scientists, and drug development professionals, the proper handling of
chemical compounds is paramount for ensuring laboratory safety and maintaining the integrity
of experimental results. This guide provides essential, immediate safety and logistical
information for the handling of 1-Methyluric Acid-d3, a deuterated stable isotope of a
metabolite of caffeine and theophylline.

Physicochemical and Hazard Data

While a specific Safety Data Sheet (SDS) for 1-Methyluric Acid-d3 is not readily available,
data from similar compounds and general principles of handling deuterated substances
suggest that it is not classified as a hazardous material. An SDS for the related compound 7-
Methyl-3-methyluric Acid-d3 indicates it is not a hazardous substance. For the non-deuterated
form, 1-Methyluric acid, it is known to be a metabolite of caffeine and can have biological
effects at high concentrations. Deuteration is unlikely to alter the fundamental chemical hazards
of the molecule.
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Property Value Source
o » Inferred from similar
GHS Hazard Classification Not classified as hazardous
compounds
Based on 1-Methyluric acid:
Potential Health Effects May have biological effects at [1]

high concentrations.

] Inhalation, skin contact, eye
Primary Routes of Exposure ) ) General laboratory knowledge
contact, ingestion.

Storage Temperature 2-8°C [1]

Operational Plan: Personal Protective Equipment
and Handling

Adherence to standard laboratory safety protocols is crucial when handling 1-Methyluric Acid-
d3 to minimize exposure and prevent contamination.

Personal Protective Equipment (PPE):

o Eye Protection: Wear safety glasses or goggles to protect against accidental splashes.
e Hand Protection: Use standard laboratory gloves (e.g., nitrile) to prevent skin contact.
o Body Protection: A laboratory coat should be worn to protect clothing and skin.

o Respiratory Protection: Not generally required for small quantities handled in a well-
ventilated area. If the material is a powder and there is a risk of generating dust, work in a
fume hood or use a dust mask.

Handling Procedures:

o Preparation: Before handling, ensure the work area is clean and uncluttered.[2] Have all

necessary equipment and materials readily available.
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e Weighing and Transfer: When weighing or transferring the solid material, do so in a
designated area, such as a weighing boat or on clean weighing paper. Avoid creating dust.

o Solution Preparation: When preparing solutions, add the solid to the solvent slowly and stir to
dissolve.

e General Hygiene: Avoid eating, drinking, or smoking in the laboratory.[3] Wash hands
thoroughly with soap and water after handling the compound.[4]

Special Considerations for Deuterated Compounds:

The primary concern when handling deuterated compounds is to prevent isotopic dilution from
exposure to atmospheric moisture.

o Storage: Keep the container tightly sealed when not in use.

e Handling Environment: If possible, handle the compound in a dry atmosphere, such as a
glove box or under a stream of inert gas (e.g., nitrogen, argon).

Disposal Plan

As 1-Methyluric Acid-d3 is not considered a hazardous substance, disposal is straightforward
but should be carried out in accordance with institutional and local regulations.

Waste Segregation:

» Do not mix non-hazardous waste with hazardous waste streams.
Disposal Methods:

e Solid Waste:

o Small quantities of solid 1-Methyluric Acid-d3 can typically be disposed of in the regular
laboratory trash.

o Place the material in a sealed bag or container before disposing of it in the trash to
prevent accidental exposure.
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e Liquid Waste (Aqueous Solutions):

o Small amounts of dilute aqueous solutions can generally be disposed of down the sanitary
sewer, followed by a copious amount of water.

o Check with your institution's Environmental Health and Safety (EHS) office for specific
guidelines on drain disposal.

e Contaminated Materials:

o Items such as gloves, weighing paper, and pipette tips that are contaminated with small
amounts of the compound can be disposed of in the regular laboratory trash.

Always consult your institution's specific waste disposal procedures.

Experimental Workflow for Handling 1-Methyluric
Acid-d3
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Workflow for Handling 1-Methyluric Acid-d3
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Caption: A logical workflow for the safe handling and disposal of 1-Methyluric Acid-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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